Cas no 1246307-73-2 (3-Bromo-1H-indazol-4-ol)

• Product Name: 3-Bromo-1H-indazol-4-ol
• CAS No: 1246307-73-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 1091723
• PubChem ID: 135742447
• Update Time: 2025-10-18

3-Bromo-1H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indazol-4-ol
• 3-bromo-1,2-dihydroindazol-4-one
• 3-bromo-2H-indazol-4-ol
• DA-24079
• 1246307-73-2
• DTXSID701313681

• Inchi： 1S/C7H5BrN2O/c8-7-6-4(9-10-7)2-1-3-5(6)11/h1-3,11H,(H,9,10)
• InChI Key： GWBNRJCGIJNYSW-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC=CC2=NN1)O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-Bromo-1H-indazol-4-ol

3-Bromo-1H-indazol-4-ol (CAS No. 1246307-73-2): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

3-Bromo-1H-indazol-4-ol (CAS No. 1246307-73-2) is a highly valuable heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. As a brominated indazole derivative, this molecule serves as a crucial building block for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in indazole-based compounds stems from their remarkable pharmacological properties and structural diversity. Researchers are particularly drawn to 3-Bromo-1H-indazol-4-ol due to its unique molecular architecture, which allows for multiple points of modification – making it an ideal scaffold for drug discovery. Recent studies have highlighted its potential in addressing some of today's most pressing medical challenges, including targeted cancer therapies and inflammatory diseases.

From a chemical perspective, 3-Bromo-1H-indazol-4-ol exhibits several noteworthy characteristics. The presence of both bromine and hydroxyl functional groups on the indazole core enables diverse chemical transformations, facilitating the creation of novel compounds with enhanced biological activity. This versatility has made it particularly valuable in structure-activity relationship (SAR) studies, where researchers systematically modify molecular structures to optimize drug efficacy and safety profiles.

The pharmaceutical industry has shown increasing demand for high-purity 3-Bromo-1H-indazol-4-ol, driven by its applications in developing next-generation therapeutics. Many research institutions and pharmaceutical companies are exploring its potential in small molecule drug development, especially for conditions where conventional treatments show limitations. The compound's ability to serve as a precursor for various kinase inhibitors has positioned it as a key player in personalized medicine approaches.

Recent advancements in synthetic chemistry have improved the production methods for 3-Bromo-1H-indazol-4-ol, making it more accessible to researchers worldwide. Modern green chemistry approaches have been applied to its synthesis, reducing environmental impact while maintaining high yields and purity standards. These developments align with the pharmaceutical industry's growing emphasis on sustainable drug development practices.

Quality control remains paramount when working with 3-Bromo-1H-indazol-4-ol in research settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. Proper characterization is essential, as even minor impurities can significantly impact biological screening results and subsequent drug development efforts.

The storage and handling of 3-Bromo-1H-indazol-4-ol require careful consideration to maintain its stability. Best practices recommend storing the compound in cool, dry conditions, protected from light and moisture. These precautions help preserve the compound's integrity and ensure reproducible results in experimental work, which is particularly important for long-term research projects and clinical translation studies.

Looking toward the future, 3-Bromo-1H-indazol-4-ol continues to show promise in emerging areas of pharmaceutical research. Its applications extend beyond traditional drug discovery into fields like chemical biology and proteomics, where it serves as a valuable tool compound for studying biological pathways and target validation. The compound's versatility ensures its ongoing relevance as researchers tackle increasingly complex medical challenges.

For scientists and procurement specialists seeking 3-Bromo-1H-indazol-4-ol CAS 1246307-73-2, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The availability of well-characterized material significantly impacts the success of research projects and subsequent development phases. As the demand for specialized building blocks grows, the market for high-quality indazole derivatives like this compound continues to expand globally.

In conclusion, 3-Bromo-1H-indazol-4-ol represents an important tool in modern drug discovery and medicinal chemistry. Its unique structural features and synthetic versatility make it invaluable for researchers developing new therapeutic agents. As the pharmaceutical industry continues to evolve, compounds like 3-Bromo-1H-indazol-4-ol will undoubtedly play a crucial role in addressing unmet medical needs and advancing human health through innovative drug development.